Cas no 4438-32-8 (7-Azabicyclo[4.2.0]octa-1,3,5-triene)

• Product Name: 7-Azabicyclo[4.2.0]octa-1,3,5-triene
• CAS No: 4438-32-8
• MF: C₇H₇N
• MW: 105.137181520462
• CID: 334124
• PubChem ID: 15216021
• Update Time: 2025-04-19

7-Azabicyclo[4.2.0]octa-1,3,5-triene Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[4.2.0]octa-1,3,5-triene
• 7-Azabicyclo[4.2.0]octa-1,3,5,7-tetraene(8CI,9CI)
• Benz[b]azete
• Benzazete
• Benzoazacyclobutadiene
• AKOS006354617
• 4438-32-8
• benzoazetidine
• DTXSID50570142
• SCHEMBL2041999

• Inchi： 1S/C7H7N/c1-2-4-7-6(3-1)5-8-7/h1-4,8H,5H2
• InChI Key： VGIGQBSFRFJJJG-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C1

Computed Properties

• Exact Mass: 105.05791
• Monoisotopic Mass: 105.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03